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Compound of Interest

Compound Name: Vevaorisertib trihydrochloride

cat. No.: B10828103

Vevorisertib Trihydrochloride Technical Support
Center

This guide provides researchers, scientists, and drug development professionals with detailed
information on the solubility of Vevorisertib trihydrochloride in common laboratory solvents,
along with troubleshooting advice and protocols to ensure successful experimental outcomes.

Frequently Asked Questions (FAQSs)
Q1: What is the solubility of Vevorisertib
trihydrochloride in DMSO and PBS?

The solubility of Vevorisertib trihydrochloride varies significantly between organic solvents
like DMSO and aqueous solutions like PBS.

» DMSO: Vevorisertib trihydrochloride is highly soluble in fresh, anhydrous DMSO, reaching
concentrations up to 100 mg/mL.[1][2]

e PBS (Phosphate-Buffered Saline): Direct solubility in aqueous buffers like PBS is limited.
While some sources report water solubility as high as 25-100 mg/mL (potentially with
heating), for most cell-based assays, it is standard practice to first prepare a concentrated
stock solution in DMSO and then dilute it to the final working concentration in your aqueous
experimental medium, such as PBS or cell culture media.[1][2][3]
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Data Summary: Solubility of Vevorisertib Trihydrochloride

] Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
Use fresh, anhydrous
DMSO as absorbed
DMSO 100 mg/mL 143.65 mM ]
moisture can reduce
solubility.[1]
May require
ultrasonication and
heating to 60°C to
Water 25 - 100 mg/mL 35.91 - 143.65 mM ] )
achieve higher
concentrations.[1][2]
[3]
Not a recommended
Ethanol Insoluble Insoluble

solvent.[1][2]

Troubleshooting Guide

Q2: My Vevorisertib trihydrochloride is not fully
dissolving or is precipitating out of solution. What
should I do?

Precipitation can occur, especially when diluting a DMSO stock into an aqueous buffer. Here
are several steps to address this issue.

Troubleshooting Steps:

e Ensure High-Quality Solvent: For DMSO stock solutions, always use fresh, anhydrous (low
water content) DMSO.[1]

e Gentle Warming: Gently warm the solution to 37°C. This can help increase the solubility of
the compound.[4]
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» Sonication: If warming is insufficient, use a sonicator bath to break up particles and aid
dissolution.[3][5]

» Vortexing: Ensure the solution is mixed thoroughly by vortexing.

e Lower the Final Concentration: If precipitation occurs in your final aqueous solution, the
concentration may be too high for its aqueous solubility limit. Try preparing a more dilute
working solution from your DMSO stock.

o Prepare Freshly: It is recommended that agueous working solutions are prepared fresh for
each experiment and used the same day to avoid precipitation over time.[3]

Below is a workflow to guide you through troubleshooting solubility issues.
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Start: Compound Precipitation Observed

Is DMSO stock solution clear?

Use fresh, anhydrous DMSO
and vortex thoroughly.

Is precipitation in the
final aqueous solution?

Gently warm (37°C) Lower the final working concentration.
and/or sonicate the solution. Prepare a more dilute solution.

Prepare aqueous solution fresh
before each experiment.

Y l
Solution is Ready for Use

Click to download full resolution via product page

Troubleshooting workflow for solubility issues.

Q3: How should I prepare a stock solution of
Vevorisertib trihydrochloride and dilute it for cell culture
experiments?
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Follow this protocol for reliable and reproducible results.

Experimental Protocols

Protocol: Preparation of a Vevorisertib Trihydrochloride Stock Solution and Working
Solutions

Objective: To prepare a 10 mM stock solution in DMSO and subsequently dilute it to a 10 uM
working solution in PBS.

Materials:

Vevorisertib trihydrochloride (MW: 696.11 g/mol )

Anhydrous DMSO

Sterile Phosphate-Buffered Saline (PBS), pH 7.4

Sterile microcentrifuge tubes

Calibrated pipettes

Methodology:

Part 1: Preparing a 10 mM DMSO Stock Solution

Calculation: To prepare 1 mL of a 10 mM stock solution, you will need:

o Mass =10 mmol/L * 0.001 L * 696.11 g/mol = 6.96 mg

Weighing: Carefully weigh out approximately 6.96 mg of Vevorisertib trihydrochloride
powder and place it into a sterile microcentrifuge tube.

Dissolution: Add 1 mL of fresh, anhydrous DMSO to the tube.

Mixing: Cap the tube securely and vortex thoroughly until the powder is completely
dissolved. If needed, gently warm the tube or place it in a sonicator bath to aid dissolution.[3]
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 Verification: Visually inspect the solution to ensure it is clear and free of any particulate
matter.

Part 2: Preparing a 10 pM Working Solution in PBS

o Serial Dilution (Recommended): To avoid pipetting very small volumes, perform a serial
dilution.

o Step A (Intermediate Dilution): Pipette 10 pL of the 10 mM DMSO stock solution into 990
pL of PBS in a fresh tube. This creates a 1:100 dilution, resulting in a 100 uM intermediate
solution. Vortex gently to mix.

o Step B (Final Dilution): Pipette 100 uL of the 100 pM intermediate solution into 900 pL of
PBS. This creates a 1:10 dilution, resulting in your final 10 uM working solution.

» Mixing: Mix thoroughly by gentle inversion or vortexing. The final concentration of DMSO in
this working solution will be 0.1%, which is generally well-tolerated by most cell lines.

e Usage: Use the freshly prepared working solution for your experiment immediately. Do not
store diluted aqueous solutions.[3]
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Part 1: Stock Solution (DMSO)

Weigh 6.96 mg
Vevorisertib HCI

i

Add 1 mL
Anhydrous DMSO

.

Vortex / Sonicate
until dissolved

Result: 1 mL of

10 mM Stock Solution

Part 2: Workin%Sqution (PBS)

Dilute 1:100
(10 pL Stock in 990 pL PBS)

:

100 pM Intermediate Solution

:

Dilute 1:10
(100 pL Intermediate in 900 pL PBS)

Result: 1 mL of

10 uM Working Solution

Click to download full resolution via product page

Workflow for preparing stock and working solutions.
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Q4: How should | store Vevorisertib trihydrochloride
powder and its DMSO stock solution?

Proper storage is critical to maintaining the stability and activity of the compound.
e Powder: The solid powder should be stored at -20°C for up to 3 years.[1]

e DMSO Stock Solution: Aliquot the stock solution into single-use volumes to avoid repeated
freeze-thaw cycles.[1] Store these aliquots at -80°C for up to 6 months or at -20°C forup to 1
month.[1][3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. selleck.co.jp [selleck.co.jp]

3. medchemexpress.com [medchemexpress.com]

4. glpbio.com [glpbio.com]

5. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [Vevorisertib trihydrochloride solubility in DMSO and
PBS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10828103#vevorisertib-trinydrochloride-solubility-in-
dmso-and-pbs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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